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O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers) O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
Brand Name: Vulcanchem
CAS No.: 138853-75-5
VCID: VC0152757
InChI: InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13-,15-,16-,17+,18-,20+,21+/m0/s1
SMILES: CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
Molecular Formula: C21H31NO8
Molecular Weight: 425.478

O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)

CAS No.: 138853-75-5

Cat. No.: VC0152757

Molecular Formula: C21H31NO8

Molecular Weight: 425.478

* For research use only. Not for human or veterinary use.

O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers) - 138853-75-5

Specification

CAS No. 138853-75-5
Molecular Formula C21H31NO8
Molecular Weight 425.478
IUPAC Name (2S,3S,4S,5R,6S)-6-[3-[(1S,2S)-2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13-,15-,16-,17+,18-,20+,21+/m0/s1
Standard InChI Key DSBGQRZOJXSECT-FMPBVCJWSA-N
SMILES CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O

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